Cas no 54778-20-0 (2-Chloro-1H-indole-3-carboxylic acid)

• Product Name: 2-Chloro-1H-indole-3-carboxylic acid
• CAS No: 54778-20-0
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD01719046
• CID: 375031
• PubChem ID: 99521
• Update Time: 2025-10-28

2-Chloro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylicacid, 2-chloro-
• J-508612
• SCHEMBL7327889
• CS-0213342
• AKOS006277102
• NSC234525
• 5-22-03-00039 (Beilstein Handbook Reference)
• 2-CHLORO-1H-INDOLE-3-CARBOXYLICACID
• SXIIAHIAZAMFPW-UHFFFAOYSA-N
• AB09838
• 54778-20-0
• DTXSID50203246
• CHEMBL3277790
• F10423
• A830367
• BRN 0391703
• BS-28529
• FT-0691601
• MFCD01719046
• NSC 234525
• 2-chloroindole-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 2-chloro-
• NSC-234525
• DB-071907

• MDL： MFCD01719046
• Inchi： 1S/C9H6ClNO2/c10-8-7(9(12)13)5-3-1-2-4-6(5)11-8/h1-4,11H,(H,12,13)
• InChI Key： SXIIAHIAZAMFPW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 195.00900
• Monoisotopic Mass: 195.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.548
• Boiling Point: 434.4 °C at 760 mmHg
• Flash Point: 216.5 °C
• Refractive Index: 1.728
• PSA: 53.09000
• LogP: 2.51950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 2-Chloro-1H-indole-3-carboxylic acid

Professional Introduction to 2-Chloro-1H-indole-3-carboxylic Acid (CAS No. 54778-20-0)

2-Chloro-1H-indole-3-carboxylic acid, with the chemical formula C9H6ClNO2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aromatic carboxylic acids and has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of both a chlorine substituent and a carboxylic acid group on the indole core makes it a valuable intermediate for various synthetic pathways, particularly in the synthesis of biologically active molecules.

The< strong> CAS No. 54778-20-0 identifies this compound uniquely within chemical databases and literature, facilitating its accurate classification and retrieval for research purposes. The indole scaffold, known for its prevalence in numerous natural products and pharmaceuticals, contributes to the compound's potential biological activity. Specifically, the< strong> 2-chloro and< strong> 3-carboxylic acid functional groups enhance its reactivity, making it a crucial building block in organic synthesis.

In recent years, there has been a surge in research focusing on indole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The< strong> 2-chloro-1H-indole-3-carboxylic acid structure has been explored in various synthetic modifications to develop novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in the synthesis of indole-based inhibitors targeting specific enzymes involved in disease pathways.

One of the most compelling aspects of< strong> 2-chloro-1H-indole-3-carboxylic acid is its role in the development of small-molecule drugs. The chlorine atom at the 2-position allows for further functionalization through nucleophilic substitution reactions, enabling the creation of diverse molecular structures. This flexibility has been exploited in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Additionally, the< strong> 3-carboxylic acid group can be converted into esters or amides, expanding its utility in drug synthesis.

The< strong>CAS No. 54778-20-0 compound has also found applications in material science, particularly in the synthesis of organic semiconductors and ligands for metal-catalyzed reactions. Its ability to act as a chelating agent for transition metals has been leveraged in catalytic systems that facilitate cross-coupling reactions, which are fundamental in constructing complex organic molecules.

In academic research,< strong> 2-chloro-1H-indole-3-carboxylic acid has been employed as a key intermediate in the development of new synthetic methodologies. For example, researchers have demonstrated its use in palladium-catalyzed cross-coupling reactions to form biaryl compounds, which are prevalent motifs in many pharmaceuticals. These studies highlight the compound's importance as a synthetic intermediate and its potential to streamline drug discovery processes.

The pharmaceutical industry has taken notice of< strong >2-chloro-1H-indole-3-carboxylic acid 's potential, leading to several clinical trials investigating its derivatives as lead compounds for new therapies. Some early-stage studies suggest that certain analogs exhibit promising activity against resistant cancer strains by inhibiting specific signaling pathways. While further research is needed to fully understand their therapeutic efficacy and safety profiles, these findings underscore the importance of indole-based compounds in modern medicine.

Synthetic chemists have also explored green chemistry approaches to improve the production of< strong >2-chloro-1H-indole-3-carboxylic acid . By employing solvent-free reactions or using recyclable catalysts, researchers aim to minimize waste and reduce energy consumption during synthesis. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

The versatility of< strong >CAS No. 54778-20-0 as a synthetic intermediate is further demonstrated by its use in peptidomimetics and protease inhibitors. The indole core can mimic amino acid residues in peptides, allowing for the design of molecules that interact with biological targets with high specificity. This capability is particularly valuable in developing treatments for infectious diseases and metabolic disorders.

In conclusion,< strong >2-chloro-1H-indole-3-carboxylic acid (CAS No. 54778-20-0) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features make it an indispensable tool for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical innovation.